Cas no 1007110-53-3 (1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

1-Ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a boronic ester derivative of pyrazole, commonly utilized as an intermediate in organic synthesis and cross-coupling reactions, particularly Suzuki-Miyaura couplings. The tetramethyl-1,3,2-dioxaborolane protecting group enhances stability and solubility in organic solvents, facilitating handling and storage. This compound is valued for its compatibility with a wide range of reaction conditions and its role in constructing complex heterocyclic frameworks. Its well-defined structure and consistent reactivity make it a reliable reagent for pharmaceutical and materials science applications. Proper storage under inert conditions is recommended to maintain its integrity.

1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure

1007110-53-3 structure

Product Name:1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

CAS No:1007110-53-3

MF:C₁₁H₁₉BN₂O₂

MW:222.091762781143

MDL:MFCD16659009

CID:1010938

PubChem ID:53217252

Update Time:2025-07-25

1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- 1-Ethylpyrazole-5-boronic Acid Pinacol Ester
- 1H-Pyrazole,1-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 1-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
- N-ethylpyrazole-5- boronic ester
- 1-Ethyl-1H-pyrazole-5-boronic acid pinacol ester
- (1-ETHYL-1H-PYRAZOL-5-YL)BORONIC ACID PINACOL ESTER
- 1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- 1-ethylpyrazole-5-boronic acid, pinacol ester
- PKJCXHILXIEALN-UHFFFAOYSA-N
- STL415200
- TRA0002482
- PB21399
- AS-3
- MDL： MFCD16659009
- Inchi： 1S/C11H19BN2O2/c1-6-14-9(7-8-13-14)12-15-10(2,3)11(4,5)16-12/h7-8H,6H2,1-5H3
- InChI Key： PKJCXHILXIEALN-UHFFFAOYSA-N
- SMILES： O1B(C2=CC=NN2CC)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 222.15400
Monoisotopic Mass: 222.1539580 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 36.3
Molecular Weight: 222.09

Experimental Properties

PSA: 36.28000
LogP: 1.20220

1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM105468-5g	1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1007110-53-3	95+%	5g	$139	2021-08-06
Chemenu	CM105468-10g	1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1007110-53-3	95+%	10g	$261	2021-08-06
TRC	E925668-100mg	1-Ethylpyrazole-5-boronic Acid Pinacol Ester	1007110-53-3		100mg	$64.00	2023-05-18
TRC	E925668-250mg	1-Ethylpyrazole-5-boronic Acid Pinacol Ester	1007110-53-3		250mg	$75.00	2023-05-18
TRC	E925668-500mg	1-Ethylpyrazole-5-boronic Acid Pinacol Ester	1007110-53-3		500mg	$87.00	2023-05-18
TRC	E925668-1g	1-Ethylpyrazole-5-boronic Acid Pinacol Ester	1007110-53-3		1g	$98.00	2023-05-18
Fluorochem	211133-250mg	1-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1007110-53-3	95%	250mg	￡11.00	2022-03-01
Fluorochem	211133-1g	1-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1007110-53-3	95%	1g	￡26.00	2022-03-01
Fluorochem	211133-5g	1-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1007110-53-3	95%	5g	￡92.00	2022-03-01
Fluorochem	211133-10g	1-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1007110-53-3	95%	10g	￡167.00	2022-03-01